Cas no 64285-95-6 (4-(Trifluoromethoxy)phenyl Isothiocyanate)

4-(Trifluoromethoxy)phenyl Isothiocyanate structure
64285-95-6 structure
Product Name:4-(Trifluoromethoxy)phenyl Isothiocyanate
CAS No:64285-95-6
MF:C8H4F3NOS
MW:219.18367099762
MDL:MFCD00042412
CID:527835
PubChem ID:2777338
Update Time:2025-04-19

4-(Trifluoromethoxy)phenyl Isothiocyanate Chemical and Physical Properties

Names and Identifiers

    • Benzene,1-isothiocyanato-4-(trifluoromethoxy)-
    • 4-(Trifluoromethoxy)phenyl isothiocyanate
    • 1-isothiocyanato-4-(trifluoromethoxy)benzene
    • 1-isothiocyanato-4-trifluoromethoxy-benzene
    • 4-OCF3PhNCS
    • CK1144
    • Isothiocyanic Acid 4-(Trifluoromethoxy)phenyl Ester
    • AKOS009031119
    • PS-10270
    • Benzene, 1-isothiocyanato-4-(trifluoromethoxy)-
    • 4-(trifluoromethoxy)-phenylisothiocyanate
    • 4-(Trifluoromethoxy)phenylisothiocyanate
    • (4-(trifluoromethoxy)phenyl)isothiocyanate
    • DTXSID70380482
    • 1-isothiocyanato-4-trifluoromethoxybenzene
    • 4-(Trifluoromethoxy)phenyl isothiocyanate, 97%
    • 64285-95-6
    • T3341
    • STL510981
    • 4-trifluoromethoxyphenyl isothiocyanate
    • DB-015445
    • 4-trifluoromethoxyphenyl-isothiocyanate
    • MFCD00042412
    • EN300-14181
    • BBL100021
    • SCHEMBL1020500
    • 4-(Trifluoromethoxy)phenyl Isothiocyanate
    • MDL： MFCD00042412
    • Inchi： 1S/C8H4F3NOS/c9-8(10,11)13-7-3-1-6(2-4-7)12-5-14/h1-4H
    • InChI Key： JKSZUQPHKOPVHF-UHFFFAOYSA-N
    • SMILES： S=C=NC1C=CC(=CC=1)OC(F)(F)F

Computed Properties

  • Exact Mass: 218.99700
  • Monoisotopic Mass: 218.997
  • Isotope Atom Count: 0
  • Hydrogen Bond Donor Count: 0
  • Hydrogen Bond Acceptor Count: 2
  • Heavy Atom Count: 14
  • Rotatable Bond Count: 3
  • Complexity: 229
  • Covalently-Bonded Unit Count: 1
  • Defined Atom Stereocenter Count: 0
  • Undefined Atom Stereocenter Count : 0
  • Defined Bond Stereocenter Count: 0
  • Undefined Bond Stereocenter Count: 0
  • Surface Charge: 0
  • Tautomer Count: nothing
  • XLogP3: nothing
  • Topological Polar Surface Area: 53.7A^2

Experimental Properties

  • Color/Form: Liquid
  • Density: 1.35 g/mL at 25 °C(lit.)
  • Boiling Point: 88°C/7mmHg(lit.)
  • Flash Point: Fahrenheit: 224.6 ° f
    Celsius: 107 ° c
  • Refractive Index: n20/D 1.541(lit.)
  • PSA: 53.68000
  • LogP: 3.31950
  • Solubility: Not determined
  • Sensitiveness: Moisture Sensitive
  • λmax: 348(DMF)(lit.)

4-(Trifluoromethoxy)phenyl Isothiocyanate Security Information

  • Symbol: GHS05
  • Prompt：dangerous
  • Signal Word：Danger
  • Hazard Statement： H314
  • Warning Statement： P280,P305+P351+P338,P310
  • Hazardous Material transportation number：UN 1760 8/PG 2
  • WGK Germany：3
  • Hazard Category Code： 34
  • Safety Instruction： S26-S27-S36/37/39-S45
  • Hazardous Material Identification： C
  • Safety Term：S26;S36/37/39
  • Risk Phrases：R34
  • HazardClass：8
  • PackingGroup：II
  • Storage Condition：0-10°C

4-(Trifluoromethoxy)phenyl Isothiocyanate Customs Data

  • HS CODE：2930909090
  • Customs Data：

    China Customs Code:

    2930909090

    Overview:

    2930909090. Other organic sulfur compounds. VAT:17.0%. Tax refund rate:13.0%. Regulatory conditions:nothing. MFN tariff:6.5%. general tariff:30.0%

    Declaration elements:

    Product Name, component content, use to

    Summary:

    2930909090. other organo-sulphur compounds. VAT:17.0%. Tax rebate rate:13.0%. . MFN tariff:6.5%. General tariff:30.0%

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